1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2,5-bis(4-methylphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C18H16N2O2/c1-12-3-7-14(8-4-12)16-11-17(18(21)22)20(19-16)15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H,21,22)
• InChI Key: IULSGBRCLDRMNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C3=CC=C(C=C3)C
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• CAS RN: 618102-08-2

Description

1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid (DTPCA) is a widely used organic compound in the field of scientific research. It is a member of the pyrazole family, with a five-membered ring structure containing three nitrogen atoms and two carbon atoms. The compound is used in a variety of applications, from synthesis of organic compounds to biochemical and physiological studies.

Scientific Research Applications

1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid is used in a variety of scientific research applications. It is used as a catalyst in the synthesis of organic compounds, such as esters and amides. It is also used in the synthesis of heterocyclic compounds, such as pyrazoles and triazoles. Additionally, 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid is used in the study of biochemical and physiological processes, such as enzyme inhibition and protein-protein interactions.

Mechanism of Action

1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid is believed to act as an inhibitor of enzymes and proteins. In enzyme inhibition, 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid binds to the active site of the enzyme, blocking the substrate from binding. This prevents the enzyme from catalyzing the reaction, and thus inhibits the enzyme’s activity. In protein-protein interactions, 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid binds to the binding site of one of the proteins, preventing the other protein from binding. This disrupts the interaction between the two proteins, and thus inhibits the process.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid are still being studied. However, it has been shown to have an inhibitory effect on enzymes, proteins, and other biological processes. In particular, it has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates and proteins, as well as the activity of proteins involved in cell signaling.

Advantages and Limitations for Lab Experiments

1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid has several advantages for use in lab experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. Additionally, it is a relatively stable compound, and is not easily degraded by heat or light. However, it is also a relatively weak inhibitor, and thus may not be suitable for use in experiments that require strong inhibition of enzymes or proteins.

Future Directions

There are several potential future directions for 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid research. One potential direction is to further explore its inhibitory effects on enzymes and proteins. Additionally, further research could be conducted to explore its potential applications in drug development. Finally, further research could be conducted to explore its potential use as a diagnostic tool for various diseases.

Synthesis Methods

1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid is synthesized from the reaction of 1,3-diphenylpyrazole and acetic anhydride. This reaction proceeds in an aqueous environment, and the product is isolated by extraction with ethyl acetate. The product is then purified by recrystallization from aqueous ethanol. The reaction is shown below:
1,3-diphenylpyrazole + acetic anhydride → 1,3-Dip-tolyl-1H-pyrazole-5-carboxylic acid